Cas no 1806006-74-5 (4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol
• CAS No: 1806006-74-5
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4808269
• Update Time: 2025-07-16

4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol

• Inchi： 1S/C7H6ClF2NO2/c8-3-1-5(13)11-4(2-12)6(3)7(9)10/h1,7,12H,2H2,(H,11,13)
• InChI Key： YLYJXLNYDYUYGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(CO)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3

Additional information on 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol

Introduction to 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol (CAS No. 1806006-74-5)

4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1806006-74-5, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxypyridine core, makes this molecule a versatile scaffold for medicinal chemistry innovation.

The chemical structure of 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol consists of a pyridine ring modified with various substituents that enhance its pharmacological activity. The chloro group at the 4-position and the difluoromethyl group at the 3-position contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl group at the 6-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of hydroxypyridine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific arrangement of substituents in 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol makes it an attractive candidate for further investigation. Studies have demonstrated that the difluoromethyl group can enhance binding affinity to biological targets, while the hydroxyl and chloro substituents provide opportunities for hydrogen bonding and electrostatic interactions.

Recent research has highlighted the role of pyridine-based compounds in drug development. For instance, modifications to the pyridine ring have led to the discovery of several potent inhibitors targeting enzymes involved in disease pathways. The structural features of 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol align well with these findings, suggesting its potential as a lead compound for novel drug candidates. Furthermore, computational studies have indicated that this molecule exhibits favorable pharmacokinetic properties, including good solubility and bioavailability.

The synthesis of 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework. These synthetic approaches not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

The biological activity of 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol has been evaluated through in vitro and in vivo studies. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. The interaction between the molecule's functional groups and biological targets appears to be critical in determining its pharmacological response. Further research is ongoing to elucidate the mechanism of action and identify potential therapeutic applications.

In conclusion, 4-Chloro-3-(difluoromethyl)-6-hydroxypyridine-2-methanol (CAS No. 1806006-74-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an excellent candidate for developing new drugs. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs. Continued exploration of its pharmacological profile will undoubtedly lead to exciting advancements in medicinal chemistry.